Cas no 62593-46-8 (Propanoyl chloride, 3-(2-methoxyethoxy)-)

• Product Name: Propanoyl chloride, 3-(2-methoxyethoxy)-
• CAS No: 62593-46-8
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• CID: 438860
• PubChem ID: 23043305
• Update Time: 2025-04-19

Propanoyl chloride, 3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-(2-methoxyethoxy)-
• 3-(2-methoxyethoxy)propanoyl chloride
• SCHEMBL13922207
• DTXSID20629999
• 62593-46-8

• Inchi： 1S/C6H11ClO3/c1-9-4-5-10-3-2-6(7)8/h2-5H2,1H3
• InChI Key： INQQHFDGPVVVJV-UHFFFAOYSA-N
• SMILES： ClC(CCOCCOC)=O

Computed Properties

• Exact Mass: 166.03973
• Monoisotopic Mass: 166.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53